2-[(2,2-Difluoro-2-nitroethoxy)(difluoro)methoxy]-1,1-difluoro-1-nitroethane

• CAS No.: 113689-59-1
• Molecular Formula: C5H4F6N2O6
• Molecular Weight: 302.09 g/mol
• IUPAC Name: 2-[(2,2-difluoro-2-nitroethoxy)-difluoromethoxy]-1,1-difluoro-1-nitroethane
• InChI: InChI=1S/C5H4F6N2O6/c6-3(7,12(14)15)1-18-5(10,11)19-2-4(8,9)13(16)17/h1-2H2
• InChI Key: LCRBMFCOXTVDMX-UHFFFAOYSA-N
• Canonical SMILES: C(C([N+](=O)[O-])(F)F)OC(OCC([N+](=O)[O-])(F)F)(F)F

Description

2-[(2,2-Difluoro-2-nitroethoxy)(difluoro)methoxy]-1,1-difluoro-1-nitroethane is a chemical compound characterized by its unique structure, which includes multiple fluorine and nitro groups

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

2-[(2,2-Difluoro-2-nitroethoxy)(difluoro)methoxy]-1,1-difluoro-1-nitroethane can undergo various types of chemical reactions, including:

Oxidation: The nitro groups can be further oxidized under strong oxidizing conditions.

Reduction: The nitro groups can be reduced to amines using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The fluorine atoms can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Catalytic hydrogenation using palladium on carbon or other suitable catalysts.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of higher oxidation state compounds.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted derivatives with different functional groups.

Scientific Research Applications

Biology: Potential use in the study of biological systems due to its unique chemical properties.

Medicine: Investigated for its potential use in drug development and as a precursor for pharmaceuticals.

Industry: May be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-[(2,2-Difluoro-2-nitroethoxy)(difluoro)methoxy]-1,1-difluoro-1-nitroethane involves its interaction with molecular targets through its fluorine and nitro groups. These groups can participate in various chemical reactions, leading to the formation of reactive intermediates that can interact with biological molecules or other chemical species.

Comparison with Similar Compounds

Similar Compounds

• 2-[Dichloro(2,2-difluoro-2-nitroethoxy)methoxy]-1,1-difluoro-1-nitroethane
• Difluoro(trimethylsilyl)acetonitrile

Uniqueness

2-[(2,2-Difluoro-2-nitroethoxy)(difluoro)methoxy]-1,1-difluoro-1-nitroethane is unique due to the presence of multiple fluorine and nitro groups, which impart distinct chemical properties and reactivity compared to other similar compounds. This makes it a valuable compound for specific applications in research and industry.